

An In-depth Technical Guide to 3-Bromopropyl Pyrazole Derivatives in Drug Discovery

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: 1-(3-Bromopropyl)-1H-pyrazole

Cat. No.: B8749419

[Get Quote](#)

Abstract

The pyrazole nucleus stands as a cornerstone in modern medicinal chemistry, recognized as a "privileged scaffold" due to its remarkable versatility and presence in numerous FDA-approved drugs.[1][2][3] This guide delves into a specific, highly functionalized subclass: 3-bromopropyl pyrazole derivatives. We will explore their synthesis, inherent chemical reactivity, and strategic application as versatile building blocks in the design of novel therapeutics. This document provides researchers, scientists, and drug development professionals with a comprehensive overview, from fundamental synthetic protocols to mechanism-driven applications in oncology and beyond, underpinned by field-proven insights and detailed methodologies.

The Pyrazole Scaffold: A Foundation of Therapeutic Success

Heterocyclic compounds are the bedrock of pharmaceutical chemistry, with nitrogen-containing rings featuring prominently in a vast majority of small-molecule drugs. Among these, the pyrazole—a five-membered aromatic ring with two adjacent nitrogen atoms—has garnered significant attention.[4] Its unique physicochemical properties, including its ability to act as both

a hydrogen bond donor and acceptor, and its metabolic stability, make it an ideal framework for molecular design.[5][6]

The success of pyrazole-containing drugs is widespread, spanning multiple therapeutic areas:

- Anti-inflammatory: Celecoxib (Celebrex®), a selective COX-2 inhibitor.[7][8][9]
- Oncology: A host of kinase inhibitors such as Crizotinib, Ruxolitinib, and Axitinib.[5][10][11]
- Erectile Dysfunction: Sildenafil (Viagra®), a phosphodiesterase-5 (PDE5) inhibitor.[5][12]
- Obesity: Rimonabant, a cannabinoid receptor-1 (CB1) antagonist (later withdrawn for psychiatric side effects, but foundational in its class).[7][13][14]

This proven track record establishes the pyrazole core as a reliable starting point for developing new chemical entities with desirable pharmacokinetic and pharmacodynamic profiles.[15] The strategic functionalization of this core is where innovation lies, and the introduction of an N-alkylated propyl chain with a terminal bromide creates a uniquely powerful tool for drug discovery.

The 3-Bromopropyl Moiety: A Gateway to Chemical Diversity


The 3-bromopropyl group, when attached to the pyrazole nitrogen, transforms the stable core into a highly versatile intermediate. This moiety consists of two key components: a three-carbon aliphatic linker that provides spatial orientation and flexibility, and a terminal bromine atom, an excellent leaving group for subsequent nucleophilic substitution reactions.

Synthesis of N-(3-Bromopropyl) Pyrazoles

The primary method for synthesizing these derivatives is the N-alkylation of a pyrazole precursor. This reaction is a classic example of nucleophilic substitution where the pyrazole nitrogen acts as the nucleophile.

Causality Behind Experimental Choices:

- **Reactant:** The most common alkylating agent is 1,3-dibromopropane. Using an excess of this reagent favors the mono-alkylation product over the formation of a bis-pyrazole species.
- **Base:** A base is required to deprotonate the pyrazole N-H, increasing its nucleophilicity. Common choices include sodium hydride (NaH), a strong, non-nucleophilic base, or potassium carbonate (K₂CO₃), a milder and safer alternative.^[16] The choice often depends on the acidity of the pyrazole and the presence of other sensitive functional groups.
- **Solvent:** Anhydrous polar aprotic solvents like N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) are ideal.^[16] They effectively solvate the cation of the base (e.g., Na⁺ or K⁺) while leaving the pyrazole anion relatively "naked" and highly reactive, thus accelerating the S_N2 reaction.



[Click to download full resolution via product page](#)

Caption: General synthetic scheme for N-alkylation of pyrazoles.

Reactivity and Application as a Linker

The true utility of the 3-bromopropyl group lies in its ability to serve as a handle for further chemical elaboration. The terminal bromide can be displaced by a wide range of nucleophiles (e.g., amines, thiols, alcohols, azides), enabling the covalent attachment of other

pharmacophores, solubilizing groups, or targeting moieties. This "linkerology" is central to modern drug design strategies, including the development of:

- **Multi-target Ligands:** Connecting two different pharmacophores to engage multiple biological targets simultaneously.
- **Covalent Inhibitors:** Where the pyrazole core provides initial binding affinity and the linker positions a reactive group to form a permanent bond with a specific amino acid residue (e.g., cysteine) in the target protein.
- **PROTACs (Proteolysis-Targeting Chimeras):** The linker is essential for tethering a target-binding molecule to an E3 ligase-recruiting molecule, inducing targeted protein degradation.

Applications in Targeted Drug Discovery

The 3-bromopropyl pyrazole scaffold is not merely a synthetic curiosity; it is a key component in the development of targeted therapies, particularly in oncology.

Kinase Inhibitors

Protein kinases are crucial regulators of cellular signaling, and their dysregulation is a hallmark of many cancers.^[11] Pyrazole derivatives are frequently used to design kinase inhibitors.^[11]^[17] The 3-bromopropyl pyrazole scaffold can play several roles:

- **Scaffold for SAR:** The pyrazole core can anchor the molecule in the ATP-binding pocket, while modifications at the end of the propyl chain allow for systematic exploration of the surrounding protein surface to enhance potency and selectivity.
- **Vector for Covalent Modification:** The linker can be used to attach a warhead (e.g., an acrylamide) that forms a covalent bond with a non-catalytic cysteine residue near the active site, leading to irreversible inhibition. This is a powerful strategy for overcoming drug resistance.

Many pyrazole-based drugs target kinases like Bruton's tyrosine kinase (BTK), Janus kinases (JAKs), and Cyclin-Dependent Kinases (CDKs), demonstrating the scaffold's broad applicability in this target class.^[11]^[18]

Anticancer Agents Beyond Kinase Inhibition

The anticancer applications of these derivatives extend beyond kinase inhibition. Studies have shown their potential to act through various mechanisms:

- **Tubulin Polymerization Inhibition:** Some pyrazole derivatives can interfere with the dynamics of microtubules, leading to cell cycle arrest in the G2/M phase and apoptosis.[18][19]
- **DNA Binding Agents:** The pyrazole nucleus, when appropriately substituted, can intercalate with DNA or bind in the minor groove, disrupting DNA replication and transcription processes in cancer cells.[18]
- **Xanthine Oxidase Inhibition:** This enzyme is implicated in oxidative stress, which can promote cancer progression. Pyrazole derivatives have shown promise as inhibitors of xanthine oxidase, presenting a novel mechanism for anticolon cancer activity.[20]

The structure-activity relationship (SAR) studies consistently show that the nature of the substituents on the pyrazole ring and the group attached via the propyl linker are critical for determining the specific anticancer mechanism and potency.[21][22]

Key Experimental Methodologies

To ensure scientific integrity, protocols must be robust and reproducible. The following sections provide detailed, self-validating workflows for the synthesis and preliminary biological evaluation of a representative 3-bromopropyl pyrazole derivative.

Detailed Protocol: Synthesis of 1-(3-Bromopropyl)-3-phenyl-1H-pyrazole

This protocol describes a standard procedure for the N-alkylation of 3-phenyl-1H-pyrazole using sodium hydride as the base.

Materials:


- 3-phenyl-1H-pyrazole (1.0 eq)
- Sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq)

- 1,3-Dibromopropane (3.0 eq)
- Anhydrous N,N-Dimethylformamide (DMF)
- Ethyl acetate (EtOAc)
- Saturated aqueous ammonium chloride (NH₄Cl) solution
- Brine (saturated aqueous NaCl solution)
- Anhydrous sodium sulfate (Na₂SO₄)
- Silica gel for column chromatography

Procedure:

- **Reaction Setup:** To a flame-dried round-bottom flask under an inert argon atmosphere, add 3-phenyl-1H-pyrazole (1.0 eq).
- **Solvent Addition:** Add anhydrous DMF to achieve a concentration of approximately 0.2 M. Stir the solution until the pyrazole is fully dissolved.
- **Deprotonation:** Cool the flask to 0 °C in an ice bath. Carefully add NaH (1.2 eq) portion-wise.
Causality: Adding NaH slowly at 0 °C controls the exothermic reaction and hydrogen gas evolution.
- Stir the suspension at 0 °C for 30 minutes. The formation of a cloudy suspension or slight color change indicates the formation of the sodium pyrazolide salt.
- **Alkylation:** Add 1,3-dibromopropane (3.0 eq) dropwise to the suspension at 0 °C.
- **Reaction Progression:** Allow the reaction to slowly warm to room temperature and stir for 12-16 hours.
- **Monitoring:** Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

- **Quenching:** Once complete, cool the reaction mixture back to 0 °C and carefully quench by the slow, dropwise addition of saturated aqueous NH_4Cl solution. Causality: This step safely neutralizes any unreacted NaH .
- **Extraction:** Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x volumes).
- **Washing:** Combine the organic layers and wash with water, followed by brine, to remove residual DMF and inorganic salts.
- **Drying and Concentration:** Dry the organic layer over anhydrous Na_2SO_4 , filter, and concentrate under reduced pressure to obtain the crude product.
- **Purification:** Purify the crude oil by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the pure 1-(3-bromopropyl)-3-phenyl-1H-pyrazole.



[Click to download full resolution via product page](#)

Caption: Experimental workflow for the synthesis of a 3-bromopropyl pyrazole.

Protocol: In Vitro Kinase Inhibition Assay (ELISA-based)

This protocol outlines a general method to assess the inhibitory activity of a synthesized compound against a specific protein kinase.

Materials:

- Kinase of interest, substrate peptide, and ATP
- Assay buffer (e.g., Tris-HCl, MgCl₂, DTT)
- Synthesized 3-bromopropyl pyrazole derivative (test compound)
- Known kinase inhibitor (positive control, e.g., Staurosporine)
- DMSO (for compound dilution)
- 96-well microplates (coated with substrate-capture antibody)
- Phospho-specific detection antibody conjugated to Horseradish Peroxidase (HRP)
- TMB (3,3',5,5'-Tetramethylbenzidine) substrate
- Stop solution (e.g., 1M H₂SO₄)
- Plate reader

Procedure:

- **Compound Preparation:** Prepare a serial dilution of the test compound and controls in DMSO. Further dilute into the assay buffer to the final desired concentrations.
- **Kinase Reaction:** To the wells of the microplate, add the assay buffer, the diluted test compound (or DMSO for control), and the specific kinase.
- **Initiation:** Initiate the phosphorylation reaction by adding a mixture of the substrate peptide and ATP.

- Incubation: Incubate the plate at a controlled temperature (e.g., 30 °C) for a specific duration (e.g., 60 minutes).
- Detection: Stop the reaction and add the HRP-conjugated phospho-specific antibody. This antibody will only bind to the phosphorylated substrate. Incubate to allow binding.
- Wash: Wash the plate multiple times to remove unbound reagents.
- Signal Generation: Add the TMB substrate. HRP will catalyze its conversion to a colored product.
- Stopping the Reaction: Add the stop solution to halt the color development and stabilize the color.
- Data Acquisition: Measure the absorbance at 450 nm using a microplate reader.
- Analysis: The absorbance is directly proportional to the kinase activity. Calculate the percent inhibition for each compound concentration relative to the DMSO control. Plot the percent inhibition versus compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Structure-Activity Relationship (SAR) and Data Insights

SAR studies are crucial for optimizing lead compounds.^[2]^[21] For 3-bromopropyl pyrazole derivatives, the SAR exploration typically focuses on three regions:


- The Pyrazole Core: Substituents at the C3 and C5 positions are critical for target recognition. ^[2] For example, bulky aryl groups can provide key hydrophobic or π -stacking interactions within a protein's active site.
- The Propyl Linker: While less frequently modified, the linker's length and rigidity can be tuned to optimize the positioning of the terminal functional group.
- The Terminal Moiety: This is the most common site of modification. The bromide is replaced with various functional groups to modulate properties like potency, selectivity, solubility, and cell permeability.

Table 1: Illustrative SAR Data for Hypothetical Pyrazole-Based Kinase Inhibitors

Compound ID	Pyrazole C3-Substituent	Terminal Moiety (R)	Kinase X IC ₅₀ (nM)	Kinase Y IC ₅₀ (nM)
Ref-Br	Phenyl	-Br	>10,000	>10,000
1a	Phenyl	-NH(CH ₃)	520	1,500
1b	Phenyl	-NH(4-fluorobenzyl)	45	800
1c	4-Chlorophenyl	-NH(4-fluorobenzyl)	15	950
1d	4-Methoxyphenyl	-NH(4-fluorobenzyl)	98	1,200

Data is hypothetical and for illustrative purposes only.

This illustrative data shows that converting the inactive bromopropyl intermediate (Ref-Br) into secondary amines (1a-d) introduces inhibitory activity. Furthermore, adding a substituted benzyl group (1b) enhances potency compared to a simple methyl group (1a). Finally, modifying the pyrazole's C3-substituent (from phenyl in 1b to 4-chlorophenyl in 1c) can further improve potency against the target kinase.



[Click to download full resolution via product page](#)

Caption: Conceptual role of the 3-bromopropyl pyrazole derivative.

Conclusion and Future Perspectives

3-Bromopropyl pyrazole derivatives represent a powerful and versatile class of intermediates in drug discovery. Their straightforward synthesis and the reactive handle provided by the terminal bromide allow for extensive chemical exploration and the development of sophisticated molecular architectures. The established importance of the pyrazole core, combined with the strategic utility of the bromopropyl linker, ensures their continued relevance in the pursuit of novel therapeutics.

Future research will likely see these scaffolds increasingly utilized in cutting-edge modalities. Their ideal structure as a core connected to a reactive linker makes them prime candidates for developing next-generation covalent drugs, molecular glues, and PROTACs. As our understanding of complex diseases deepens, the ability to rapidly synthesize and modify privileged scaffolds like the 3-bromopropyl pyrazoles will remain an invaluable asset in the medicinal chemist's toolkit.

References

- Karrouchi, K., Radi, S., Ramli, Y., Taoufik, J., Mabkhot, Y. N., Al-aizari, F. A., & Ansar, M. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. *Molecules*, 23(1), 134. [\[Link\]](#)
- Kumar, R., Sharma, R., & Sharma, D. K. (2023). Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. *Current Topics in Medicinal Chemistry*, 23(22), 2097-2115. [\[Link\]](#)
- Shakyawar, D. (2023). Pyrazole: an emerging privileged scaffold in drug discovery. *Future Medicinal Chemistry*. [\[Link\]](#)
- de Oliveira, R. S., de Mattos, M. C., & da Silva, F. C. (2021). Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations. *Frontiers in Pharmacology*, 12, 660337. [\[Link\]](#)
- Li, Z., Han, Y., & Zhang, H. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. *RSC Medicinal Chemistry*, 13(10), 1177-1194. [\[Link\]](#)

- Karrouchi, K., Radi, S., Ramli, Y., Taoufik, J., Mabkhot, Y. N., Al-aizari, F. A., & Ansar, M. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. *Molecules*, 23(1), 134. [\[Link\]](#)
- Singh, G., & Singh, A. (2025). Chemistry and Pharmacological Activity of Pyrazole and Thiazole Analogues: A Review. *Journal of Drug Delivery and Therapeutics*, 15(4), 1-15. [\[Link\]](#)
- Afzal, A., Owais, U., Iqbal, S., Ahmed, M. G., Maqbool, W., Shafaqat, M., Zulfiqar, I., Masaud, S. M., Arif, M. N., Hassan, A., & Kharl, H. A. A. (2025). PYRAZOLE AS A PRIVILEGED HETEROCYCLIC SCAFFOLD: SYNTHETIC INNOVATIONS, STRUCTURE ACTIVITY RELATIONSHIPS, AND TRANSLATIONAL CHALLENGES. *Journal of Population Therapeutics and Clinical Pharmacology*, 32(1), 1-20. [\[Link\]](#)
- Shalaby, M. A., El-Malah, A. A., & El-Gamal, K. M. (2025). A review of recent advances in anticancer activity and SAR of pyrazole derivatives. *Archiv der Pharmazie*. [\[Link\]](#)
- Kumar, R., Sharma, R., & Sharma, D. K. (2023). Pyrazole; A Privileged Scaffold of Medicinal Chemistry: A Comprehensive Review. *Current Topics in Medicinal Chemistry*, 23(22), 2097-2115. [\[Link\]](#)
- Karrouchi, K., Radi, S., Ramli, Y., Taoufik, J., Mabkhot, Y. N., Al-aizari, F. A., & Ansar, M. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. *PubMed*. [\[Link\]](#)
- Shakyawar, D. (2023). Pyrazole: an Emerging Privileged Scaffold in Drug Discovery. *Taylor & Francis Online*. [\[Link\]](#)
- Sharma, P., & Kumar, V. (2023). SAR analysis of 1,3,5-trisubstituted pyrazoles with anti-inflammatory potential. *ResearchGate*. [\[Link\]](#)
- Sharma, N., Sharma, A., & Singh, R. (2025). A Review of Research from 2012 to 2024 on Pyrazole-based Anticancer Agents with SAR Study. *Current Medicinal Chemistry*, 32. [\[Link\]](#)
- Lan, R., Liu, Q., Fan, P., Lin, S., & Liu, Z. (2025). Bioisosteric Replacement of the Pyrazole 5-Aryl Moiety of N-(Piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide (SR141716A). A Novel Series of Alkynylthiophenes as Potent and Selective Cannabinoid-1 Receptor Antagonists. *ResearchGate*. [\[Link\]](#)

- Lange, J. H. M., et al. (2004). Bioisosteric Replacements of the Pyrazole Moiety of Rimonabant: Synthesis, Biological Properties, and Molecular Modeling Investigations of Thiazoles, Triazoles, and Imidazoles as Potent and Selective CB1 Cannabinoid Receptor Antagonists. *Journal of Medicinal Chemistry*, 47(3), 627-643. [\[Link\]](#)
- Matos, J., et al. (2010). Experimental and theoretical study of pyrazole N-alkylation catalyzed by basic modified molecular sieves. *ResearchGate*. [\[Link\]](#)
- Wang, W., et al. (2022). Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions. *The Journal of Organic Chemistry*, 87(16), 11029-11037. [\[Link\]](#)
- Wang, L., et al. (2019). Synthesis of Novel Pyrazole Derivatives and Their Tumor Cell Growth Inhibitory Activity. *Molecules*, 24(2), 270. [\[Link\]](#)
- Li, Z., Han, Y., & Zhang, H. (2022). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. *RSC Publishing*. [\[Link\]](#)
- Wang, C., et al. (2023). Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents. *Molecules*, 28(23), 7806. [\[Link\]](#)
- Al-Warhi, T., et al. (2022). Anticancer Properties of Pyrazole Derivatives Acting through Xanthine Oxidase Inhibition. *Journal of Chemistry*, 2022, 1-10. [\[Link\]](#)
- NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Significance of Pyrazole Derivatives in Modern Drug Discovery. *LinkedIn*. [\[Link\]](#)
- Sharma, P., & Kumar, V. (2025). pyrazole derivatives: privileged heterocycles in medicinal chemistry a comprehensive review. *International Journal of Novel Research and Development*. [\[Link\]](#)
- Al-Ostoot, F. H., et al. (2021). Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects. *Molecules*, 26(16), 4966. [\[Link\]](#)
- Wang, C., et al. (2023). Reported examples of pyrazoles as anticancer agents with different mechanisms of action. *ResearchGate*. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. [researchgate.net](#) [[researchgate.net](#)]
- 2. [fmhr.net](#) [[fmhr.net](#)]
- 3. [benthamdirect.com](#) [[benthamdirect.com](#)]
- 4. [nbinno.com](#) [[nbinno.com](#)]
- 5. Pyrazole: an emerging privileged scaffold in drug discovery - PMC [[pmc.ncbi.nlm.nih.gov](#)]
- 6. [img01.pharmablock.com](#) [[img01.pharmablock.com](#)]
- 7. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC [[pmc.ncbi.nlm.nih.gov](#)]
- 8. Frontiers | Heterocyclic Compounds: Pharmacology of Pyrazole Analogs From Rational Structural Considerations [[frontiersin.org](#)]
- 9. [researchgate.net](#) [[researchgate.net](#)]
- 10. [tandfonline.com](#) [[tandfonline.com](#)]
- 11. Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects - PMC [[pmc.ncbi.nlm.nih.gov](#)]
- 12. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - PMC [[pmc.ncbi.nlm.nih.gov](#)]
- 13. Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PubMed [[pubmed.ncbi.nlm.nih.gov](#)]
- 14. [researchgate.net](#) [[researchgate.net](#)]
- 15. Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies - RSC Medicinal Chemistry (RSC Publishing) [[pubs.rsc.org](#)]
- 16. [pdf.benchchem.com](#) [[pdf.benchchem.com](#)]
- 17. [benthamdirect.com](#) [[benthamdirect.com](#)]

- 18. Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 19. mdpi.com [mdpi.com]
- 20. Anticancer Properties of Pyrazole Derivatives Acting through Xanthine Oxidase Inhibition - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 21. A review of recent advances in anticancer activity and SAR of pyrazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
- 22. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [An In-depth Technical Guide to 3-Bromopropyl Pyrazole Derivatives in Drug Discovery]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b8749419/docs#an-in-depth-technical-guide-to-3-bromopropyl-pyrazole-derivatives-in-drug-discovery>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check